![molecular formula C10H9F3N2O2S3 B7585705 N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide](/img/structure/B7585705.png)
N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide
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Overview
Description
N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathways of B-cells and plays a crucial role in the development and function of the immune system. TAK-659 has shown promising results in preclinical studies and is currently under investigation for its potential therapeutic applications in the treatment of various autoimmune diseases and cancers.
Mechanism of Action
N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide selectively inhibits BTK, a key enzyme involved in the signaling pathways of B-cells. BTK plays a crucial role in the development and function of the immune system by mediating the activation of B-cells in response to antigen stimulation. Inhibition of BTK by this compound blocks the downstream signaling pathways and prevents the activation and proliferation of B-cells, resulting in the suppression of the immune response.
Biochemical and physiological effects:
This compound has been shown to have potent and selective inhibition of BTK activity, with an IC50 value of 0.85 nM. In preclinical studies, this compound has demonstrated efficacy in the treatment of various autoimmune diseases and cancers, with minimal toxicity and side effects. This compound has also been shown to have good pharmacokinetic properties, with high oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
The advantages of using N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide in lab experiments include its potent and selective inhibition of BTK activity, its efficacy in the treatment of various autoimmune diseases and cancers, and its good pharmacokinetic properties. The limitations of using this compound in lab experiments include the need for further studies to establish its safety and efficacy in humans, the potential for drug interactions with other medications, and the potential for off-target effects.
Future Directions
There are several future directions for the research and development of N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide. These include:
1. Clinical trials to evaluate the safety and efficacy of this compound in humans for the treatment of autoimmune diseases and cancers.
2. Further studies to investigate the potential of this compound in combination with other drugs for the treatment of autoimmune diseases and cancers.
3. Development of new analogs of this compound with improved pharmacokinetic properties and efficacy.
4. Investigation of the potential of this compound in the treatment of other diseases, such as inflammatory bowel disease, psoriasis, and asthma.
5. Development of biomarkers to predict the response to this compound treatment and to monitor the disease progression in patients.
In conclusion, this compound is a potent and selective inhibitor of BTK with promising therapeutic applications in the treatment of various autoimmune diseases and cancers. Further research is needed to establish its safety and efficacy in humans and to explore its potential in combination with other drugs and in the treatment of other diseases.
Synthesis Methods
The synthesis of N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide involves several steps, starting with the reaction of 4-(trifluoromethyl)-1,3-thiazole-2-amine with N-methyl-2-chloroacetamide to form the intermediate compound 4-(trifluoromethyl)-1,3-thiazol-2-yl)methyl)methylamine. This intermediate is then reacted with 2-chloro-5-nitrobenzenesulfonamide to form the final product, this compound.
Scientific Research Applications
N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide has been extensively studied in vitro and in vivo for its potential therapeutic applications in various autoimmune diseases and cancers. In preclinical studies, this compound has shown potent inhibition of BTK activity and has demonstrated efficacy in the treatment of rheumatoid arthritis, lupus, multiple sclerosis, and other autoimmune diseases. This compound has also shown promising results in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma.
Properties
IUPAC Name |
N-methyl-N-[[4-(trifluoromethyl)-1,3-thiazol-2-yl]methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3N2O2S3/c1-15(20(16,17)9-3-2-4-18-9)5-8-14-7(6-19-8)10(11,12)13/h2-4,6H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAUDFHNKCYQCRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC(=CS1)C(F)(F)F)S(=O)(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3N2O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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